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Compound of Interest

L-Homophenylalanine tert-butyl
Compound Name:
ester hydrochloride

Cat. No.: B596667

For Researchers, Scientists, and Drug Development Professionals
Introduction

L-Homophenylalanine tert-butyl ester hydrochloride is a chiral building block utilized in the
synthesis of various pharmaceutical compounds. As a derivative of L-homophenylalanine, an
unnatural amino acid, it serves as a key intermediate in the development of therapeutic agents,
most notably Angiotensin-Converting Enzyme (ACE) inhibitors. This document provides a
summary of its known chemical properties, a general synthetic approach, and its role in
medicinal chemistry.

Chemical Properties

Detailed experimental data for L-Homophenylalanine tert-butyl ester hydrochloride is not
extensively available in publicly accessible literature. However, based on supplier information
and general chemical principles, the following properties can be outlined.
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Property Value Source

CAS Number 130316-46-0 Chemical Suppliers
Molecular Formula C14H22CINO2 Chemical Suppliers
Molecular Weight 271.79 g/mol Chemical Suppliers
Appearance White to off-white solid Chemical Suppliers

Store sealed in a dry place at ] ]
Storage Chemical Suppliers
room temperature

Quantitative Data:

Specific quantitative data such as melting point, solubility, and comprehensive spectral data (*H
NMR, 8C NMR, IR, Mass Spectrometry) for L-Homophenylalanine tert-butyl ester
hydrochloride are not readily available in the searched scientific literature and chemical
databases.

Synthesis

While a specific, detailed experimental protocol for the synthesis of L-Homophenylalanine
tert-butyl ester hydrochloride with full characterization is not available in the reviewed
literature, a general and widely used method for the preparation of amino acid tert-butyl ester
hydrochlorides involves the following steps:

Experimental Protocol: General Synthesis of Amino Acid tert-Butyl Ester Hydrochlorides

 Esterification: The parent amino acid (in this case, L-homophenylalanine) is reacted with an
excess of a tert-butylating agent, such as isobutylene or tert-butyl acetate, in the presence of
a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) in an appropriate organic
solvent (e.g., dioxane or dichloromethane).

o Work-up: The reaction mixture is typically neutralized with a base (e.g., sodium bicarbonate
solution) and extracted with an organic solvent. The organic layers are combined, dried over
an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure
to yield the free base of the tert-butyl ester.
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» Salt Formation: The resulting free base is dissolved in a dry, non-polar solvent (e.g., diethyl
ether or ethyl acetate). A solution of hydrogen chloride in a suitable solvent (e.g., HCl in
diethyl ether or dioxane) is then added, leading to the precipitation of the amino acid tert-
butyl ester hydrochloride salt.

« |solation and Purification: The precipitated solid is collected by filtration, washed with a cold,
non-polar solvent to remove any remaining impurities, and dried under vacuum to afford the
final product.

The following diagram illustrates a generalized workflow for this synthesis.
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General Synthesis Workflow
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» To cite this document: BenchChem. [An Overview of L-Homophenylalanine tert-butyl ester
hydrochloride: Properties and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596667#|-homophenylalanine-tert-butyl-ester-
hydrochloride-chemical-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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